Cas no 1805188-65-1 (4-Bromo-3-ethyl-5-nitropyridine)

• Product Name: 4-Bromo-3-ethyl-5-nitropyridine
• CAS No: 1805188-65-1
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4900633
• Update Time: 2025-06-27

4-Bromo-3-ethyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-ethyl-5-nitropyridine

• Inchi： 1S/C7H7BrN2O2/c1-2-5-3-9-4-6(7(5)8)10(11)12/h3-4H,2H2,1H3
• InChI Key： AGXOSGXLKFADIJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-3-ethyl-5-nitropyridine

4-Bromo-3-Ethyl-5-Nitropyridine: A Comprehensive Overview

4-Bromo-3-Ethyl-5-Nitropyridine, also known by its CAS number 1805188-65-1, is a heterocyclic aromatic compound with significant applications in various fields of organic chemistry. This compound, characterized by its pyridine ring substituted with bromine, ethyl, and nitro groups, has garnered attention due to its unique chemical properties and potential uses in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with modern synthetic methodologies.

The synthesis of 4-Bromo-3-Ethyl-5-Nitropyridine typically involves multi-step processes that leverage both classical organic chemistry techniques and cutting-edge catalytic systems. Researchers have recently explored the use of transition metal catalysts to optimize the yield and purity of this compound. For instance, a study published in 2023 demonstrated the effectiveness of palladium-catalyzed cross-coupling reactions in constructing the pyridine ring with high precision. Such advancements not only improve the scalability of production but also align with the growing demand for sustainable chemical manufacturing practices.

In terms of applications, 4-Bromo-3-Ethyl-5-Nitropyridine has shown promise in the development of bioactive molecules. Its nitro group is particularly valuable as it can act as a functional handle for further modifications, such as reduction to an amino group or introduction into more complex structures. Recent research has focused on its role as an intermediate in the synthesis of novel antibiotics and anticancer agents. For example, a 2023 study reported that derivatives of this compound exhibited potent inhibitory activity against several drug-resistant bacterial strains.

The ethyl group substitution on the pyridine ring contributes to the compound's lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the bromine atom provides sites for further functionalization, enabling chemists to tailor the molecule's properties for specific applications. This versatility has led to investigations into its use in polymer chemistry, where it serves as a building block for constructing advanced materials with tailored electronic properties.

From an environmental perspective, understanding the fate and transport of 4-Bromo-3-Ethyl-5-Nitropyridine in various ecosystems is crucial. Recent studies have assessed its biodegradability and potential toxicity to aquatic organisms. Findings indicate that under certain conditions, the compound undergoes rapid degradation via microbial action, reducing its environmental footprint. However, further research is needed to fully characterize its long-term effects on ecosystems.

In conclusion, 4-Bromo-3-Ethyl-5-Nitropyridine stands as a versatile and valuable compound in contemporary organic chemistry. Its unique structure and functional groups offer diverse opportunities for innovation across multiple disciplines. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly significant role in advancing chemical science and technology.